2-(1,1-difluoroethyl)morpholine hydrochloride

• CAS No.: 2493236-27-2
• Molecular Formula: C6H12ClF2NO
• Molecular Weight: 187.6

Description

2-(1,1-difluoroethyl)morpholine hydrochloride is a chemical compound that features a morpholine ring substituted with a 1,1-difluoroethyl group

Preparation Methods

The synthesis of 2-(1,1-difluoroethyl)morpholine hydrochloride typically involves the reaction of morpholine with 1,1-difluoroethyl chloride in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, where the morpholine nitrogen attacks the electrophilic carbon of the 1,1-difluoroethyl chloride, resulting in the formation of the desired product. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

2-(1,1-difluoroethyl)morpholine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxide derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced morpholine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoroethyl group can be replaced by other nucleophiles under appropriate conditions.

Hydrolysis: Hydrolysis of the compound in acidic or basic conditions can lead to the cleavage of the difluoroethyl group, yielding morpholine and other by-products.

Scientific Research Applications

2-(1,1-difluoroethyl)morpholine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its effects on various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific biological pathways is required.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds

Mechanism of Action

The mechanism of action of 2-(1,1-difluoroethyl)morpholine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The difluoroethyl group can enhance the compound’s binding affinity and selectivity towards these targets, leading to modulation of their activity. This can result in various biological effects, depending on the specific pathway involved .

Comparison with Similar Compounds

2-(1,1-difluoroethyl)morpholine hydrochloride can be compared with other similar compounds, such as:

Morpholine: The parent compound, which lacks the difluoroethyl group, has different chemical and biological properties.

1,1-difluoroethylamine: A simpler compound with a difluoroethyl group attached to an amine, which may have different reactivity and applications.

Difluoromethylated compounds: Other compounds with difluoromethyl groups, which can have varying degrees of stability and reactivity depending on their structure.